2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride
Overview
Description
2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride (AMPPHCl) is a synthetic chemical compound that has been used in scientific research for a variety of purposes. It is a white crystalline powder with a molecular weight of 256.5 g/mol. AMPPHCl has been used as a synthetic intermediate in the production of pharmaceuticals and as a research tool to study biochemical and physiological processes.
Scientific Research Applications
Pharmaceutical Testing
2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride: is utilized in pharmaceutical testing as a high-quality reference standard . Reference standards are crucial for ensuring the identity, quality, purity, and potency of pharmaceutical substances and the calibration of analytical instruments.
Biotechnology Research
In biotechnology, this compound may serve as a reagent or a building block in the synthesis of more complex molecules. It can be used in the development of new therapeutic agents, where its structural motif might be part of a pharmacophore model .
Agriculture
While specific applications in agriculture are not directly cited, compounds like 2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride could potentially be used in the synthesis of agrochemicals or as a molecular marker in plant genetics research .
Material Science
In material science, this compound’s applications could involve the development of new polymeric materials or coatings. Its chemical properties might influence polymerization reactions or contribute to the material’s stability and functionality .
Environmental Science
This compound could be used in environmental science for the analysis of chemical processes in ecosystems or as a tracer in environmental fate studies. It may help in understanding the distribution and breakdown of similar compounds in nature .
Analytical Chemistry
2-Amino-1-(4-methyl-1-piperidinyl)-1-propanone hydrochloride: is important in analytical chemistry for method development and validation. It can be used to establish analytical protocols and ensure the accuracy of chromatographic or spectrometric analyses .
properties
IUPAC Name |
2-amino-1-(4-methylpiperidin-1-yl)propan-1-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O.ClH/c1-7-3-5-11(6-4-7)9(12)8(2)10;/h7-8H,3-6,10H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPKOBDOWGQMPRL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C(C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.71 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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